sodium;(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxane-2-thiolate

• IUPAC Name: sodium;(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxane-2-thiolate
• InChI: InChI=1S/C6H12O5S.Na/c7-1-2-3(8)4(9)5(10)6(12)11-2;/h2-10,12H,1H2;/q;+1/p-1/t2-,3-,4+,5-,6+;/m1./s1
• InChI Key: VKPBZIVFRYLHPT-WNFIKIDCSA-M
• Canonical SMILES: C(C1C(C(C(C(O1)[S-])O)O)O)O.[Na+]
• Isomeric SMILES: C([C@@H]1[C@H]([C@@H]([C@H]([C@@H](O1)[S-])O)O)O)O.[Na+]
• Molecular Formula: C6H11NaO5S
• Molecular Weight: 218.21 g/mol

Description

The compound identified as “sodium;(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxane-2-thiolate” is a chemical entity with specific properties and applications. It is important in various scientific fields due to its unique characteristics and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of sodium;(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxane-2-thiolate involves multiple steps, including the use of specific reagents and controlled reaction conditions. The exact synthetic route can vary, but typically involves the following steps:

Initial Reactants: The process begins with the selection of appropriate starting materials.

Reaction Conditions: The reactions are carried out under controlled temperatures and pressures to ensure the desired product is obtained.

Purification: The final product is purified using techniques such as crystallization or chromatography to achieve the required purity.

Industrial Production Methods

In an industrial setting, the production of sodium;(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxane-2-thiolate is scaled up using large reactors and automated systems to ensure consistency and efficiency. The process involves:

Bulk Reactants: Large quantities of starting materials are used.

Optimized Conditions: Reaction conditions are optimized for large-scale production.

Quality Control: Rigorous quality control measures are implemented to ensure the final product meets industry standards.

Chemical Reactions Analysis

Types of Reactions

sodium;(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxane-2-thiolate undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using specific oxidizing agents.

Reduction: It can also be reduced under appropriate conditions.

Substitution: Substitution reactions are common, where one functional group is replaced by another.

Common Reagents and Conditions

The reactions involving sodium;(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxane-2-thiolate typically use common reagents such as:

Oxidizing Agents: Hydrogen peroxide, potassium permanganate.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Catalysts: Various catalysts may be used to facilitate the reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield different products compared to reduction or substitution reactions.

Scientific Research Applications

sodium;(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxane-2-thiolate has a wide range of applications in scientific research, including:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Biology: The compound is studied for its effects on biological systems and its potential use in biological assays.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: sodium;(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxane-2-thiolate is used in the production of various industrial products due to its unique properties.

Mechanism of Action

The mechanism by which sodium;(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxane-2-thiolate exerts its effects involves specific molecular targets and pathways. The compound interacts with certain enzymes or receptors, leading to a cascade of biochemical reactions. The exact mechanism can vary depending on the context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

sodium;(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxane-2-thiolate can be compared with other similar compounds to highlight its uniqueness. Some similar compounds include:

• CID 2632
• CID 6540461
• CID 5362065
• CID 5479530

Uniqueness

What sets sodium;(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxane-2-thiolate apart from these similar compounds is its specific reactivity and the unique products it forms under certain conditions. Its applications in various fields also distinguish it from other compounds.